2-(Chloromethyl)-6-hydroxybenzo[d]oxazole

• IUPAC Name: 2-(chloromethyl)-1,3-benzoxazol-6-ol
• InChI: InChI=1S/C8H6ClNO2/c9-4-8-10-6-2-1-5(11)3-7(6)12-8/h1-3,11H,4H2
• InChI Key: GTNJJDZGFZHAGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)OC(=N2)CCl
• Molecular Formula: C8H6ClNO2
• Molecular Weight: 183.59 g/mol
• CAS No.: 136535-21-2

Description

“2-(Chloromethyl)-6-hydroxybenzo[d]oxazole” is a chemical compound with the molecular formula C8H6ClNO. It is a derivative of benzoxazole, a type of heterocyclic compound that consists of a benzene ring fused to an oxazole ring. The compound is characterized by the presence of a chloromethyl group (-CH2Cl) and a hydroxyl group (-OH) attached to the benzoxazole core.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoxazole core with a chloromethyl group attached to one carbon atom and a hydroxyl group attached to another carbon atom. The InChI code for this compound is 1S/C8H6ClNO/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4H,5H2.

Scientific Research Applications

Synthesis and Chemical Reactions

2-(Chloromethyl)-6-hydroxybenzo[d]oxazole derivatives have been utilized in synthetic chemistry for constructing complex molecular architectures. An example includes the efficient synthesis of new 6-nitrobenzothiazoles using microwave irradiation, highlighting the role of such compounds in facilitating rapid and efficient chemical transformations (Yves Njoya et al., 2003). This process demonstrates the utility of chloromethyl-benzoxazole derivatives in synthetic pathways, leveraging their reactivity for constructing heterocyclic compounds.

Biological Activities and Applications

Chloromethyl-benzoxazole derivatives have been explored for their biological activities, particularly in the context of antimicrobial and anticancer properties. The antibacterial Zn(II) compounds of Schiff bases derived from some benzothiazoles, including derivatives related to this compound, have shown promising antibacterial properties against pathogenic bacterial species (Mahmood-ul-hassan et al., 2002). Such findings suggest the potential for these compounds in developing new antimicrobial agents.

Mechanism of Action

Target of Action

Benzoxazole derivatives, a class of compounds to which 2-(chloromethyl)-6-hydroxybenzo[d]oxazole belongs, have been reported to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, and more . This suggests that the compound could interact with multiple targets depending on the specific derivative and its functional groups.

Mode of Action

For instance, some benzoxazole derivatives have demonstrated antimicrobial activity by inhibiting the growth of bacteria and fungi . In the context of anticancer activity, they may interfere with cell proliferation and induce apoptosis .

Biochemical Pathways

These could include pathways related to cell growth and proliferation, inflammation, and microbial metabolism .

Result of Action

Based on the reported activities of benzoxazole derivatives, potential effects could include inhibition of microbial growth, induction of apoptosis in cancer cells, and modulation of inflammatory responses .

Synthesis routes and methods

Procedure details

1.78 g (11.3 mmol) of said ethyl chloromethylimidate hydrochloride, 1.22 g (7.55 mmol) of 4-aminoresorcinol hydrochloride, and 20 ml of ethanol were introduced into a two-necked flask provided with a Dimroth condenser, and the mixture was refluxed with heat in argon atmosphere for a whole day and night. After completion of the reaction and cooling, the crystal was filtered and washed with hexane, then the object was vacuum dried. There was obtained 0.40 g (2.33 mmol) of 2-chloromethyl-6-hydroxybenzoxazole, and the yield of the reaction was 30.9%.